

Varlitinib drug interaction potential with paclitaxel

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Varlitinib


CAS No.: 845272-21-1

Cat. No.: S547977

[Get Quote](#)

Mechanism of Action and Combination Rationale

Varlitinib and paclitaxel work through distinct, complementary mechanisms to fight cancer, which explains the interest in their combination.



[Click to download full resolution via product page](#)

Diagram: Complementary Mechanisms of **Varlitinib** and Paclitaxel. **Varlitinib** blocks pro-tumor signaling pathways, while paclitaxel directly forces cell death. Their combination attacks the cancer cell on multiple fronts [1] [2] [3].

Key Clinical Trial Designs & Safety

For researchers designing future studies, the following methodologies and safety findings from published trials are highly relevant.

Reference Clinical Trial Designs

- **Title:** Phase Ib Dose-Finding Study of **Varlitinib** Combined with Weekly Paclitaxel with or without Carboplatin and Trastuzumab in Advanced Solid Malignancies [1].
- **Primary Objective:** To determine the Maximum Tolerated Dose (MTD) and Recommended Phase II Dose (RP2D) of **varlitinib** in combination with chemotherapy.
- **Study Design:** Used a modified 3+3 dose de-escalation design. The starting dose of **varlitinib** was 500 mg twice daily (continuous), but due to dose-limiting toxicities (DLTs), the dose was de-escalated to 300 mg twice daily (intermittent, 4 days on/3 days off) when combined with paclitaxel and carboplatin. The combination of **varlitinib** with paclitaxel alone (without carboplatin) was better tolerated [1].
- **Key Efficacy Assessment:** Tumor response was evaluated according to Response Evaluation Criteria in Solid Tumors (RECIST) [1].

Common Adverse Events The combination has a manageable safety profile. The most common adverse events (graded by CTCAE criteria) reported in clinical trials are summarized below [1] [4] [5].

Adverse Event	Frequency (Any Grade)	Common Management Strategies
Neutropenia	Very Common (up to 52%)	Monitor blood counts; growth factor support may be required [4] [5].
Diarrhea	Common (up to 27%)	Standard anti-diarrheal medications (e.g., loperamide) [4].
AST/ALT Elevation	Common (up to 22%)	Regular monitoring of liver function tests [4] [5].
Nausea	Common (up to 19%)	Prophylactic and as-needed use of anti-emetics [4].
Rash	Occurs	Supportive skin care [5].
Peripheral Neuropathy	Occurs (primarily from paclitaxel)	Dose adjustments or delays per standard paclitaxel guidelines [5].

Key Takeaways for Researchers

- **No Significant PK Interaction:** You can proceed with the combination without expecting **varlitinib** to alter paclitaxel exposure [1].
- **Adhere to RP2D:** The established and tolerated regimen is **varlitinib 300 mg twice daily (4 days on, 3 days off) with weekly paclitaxel 80 mg/m²** [1] [4].
- **Monitor for Expected Toxicity:** Vigilant monitoring for neutropenia, liver enzyme elevation, and gastrointestinal events is recommended, with standard supportive care measures in place [1] [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Phase Ib Dose-Finding Study of Varlitinib Combined with Weekly... [pmc.ncbi.nlm.nih.gov]
2. : Uses, Varlitinib , Interactions of Action | DrugBank Online Mechanism [go.drugbank.com]
3. HER2 + advanced gastric cancer [spandidos-publications.com]
4. Varlitinib and Paclitaxel for EGFR/HER2 Co-expressing ... [pmc.ncbi.nlm.nih.gov]
5. and Varlitinib for EGFR/HER2 Co-expressing Advanced... Paclitaxel [e-crt.org]

To cite this document: Smolecule. [Varlitinib drug interaction potential with paclitaxel]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b547977#varlitinib-drug-interaction-potential-with-paclitaxel>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com